Cas no 1156655-59-2 (1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol)

• Product Name: 1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol
• CAS No: 1156655-59-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 4573721
• PubChem ID: 43574342
• Update Time: 2025-11-06

1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Aminomethyl)pyridin-2-yl]piperidin-3-ol
• 3-Piperidinol, 1-[4-(aminomethyl)-2-pyridinyl]-
• 1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol

• Inchi： 1S/C11H17N3O/c12-7-9-3-4-13-11(6-9)14-5-1-2-10(15)8-14/h3-4,6,10,15H,1-2,5,7-8,12H2
• InChI Key： GJXLWZWWAALYIT-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(CN)=C2)CCCC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol

Compound CAS No. 1156655-59-2: 1-[4-(Aminomethyl)pyridin-2-yl]piperidin-3-ol

The compound with CAS number 1156655-59-2, commonly referred to as 1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperidine ring substituted at the 3-position with a hydroxyl group and a pyridine ring substituted at the 4-position with an aminomethyl group. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the neuroprotective properties of 1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit potent antioxidant activity, which is critical in mitigating oxidative stress—a key pathological feature of these conditions. Additionally, research has demonstrated its ability to modulate key signaling pathways involved in neuronal survival and synaptic plasticity, further underscoring its potential as a therapeutic agent in neurology.

In the context of ant-inflammatory applications, this compound has also shown promise in reducing inflammation by inhibiting pro-inflammatory cytokines and modulating immune responses. This dual functionality—combining neuroprotective and anti-inflammatory effects—positions it as a versatile candidate for treating conditions where inflammation plays a significant role, such as multiple sclerosis or chronic pain syndromes.

The synthesis of 1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by coupling reactions to introduce the piperidine moiety. Recent advancements in synthetic methodologies have enabled higher yields and improved purity, making this compound more accessible for large-scale studies and potential clinical trials.

From an industrial perspective, the demand for this compound is driven by its potential applications in drug discovery and development. Pharmaceutical companies are increasingly exploring its use as a lead compound for developing novel therapeutics targeting central nervous system disorders and inflammatory diseases. Furthermore, its structural versatility allows for further modification, enabling researchers to optimize its pharmacokinetic properties and enhance its efficacy.

In terms of safety profile, preliminary toxicological studies indicate that 1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol exhibits low toxicity at therapeutic doses, making it a safer option compared to existing treatments for certain conditions. However, further long-term studies are required to fully assess its safety profile and ensure its suitability for human use.

Looking ahead, the continued exploration of this compound's biological activities and mechanisms of action will undoubtedly shed more light on its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical settings, ultimately benefiting patients suffering from debilitating neurological and inflammatory disorders.

In conclusion, 1-[4-(aminomethyl)pyridin-2-yl]piperidin-3-ol (CAS No. 1156655-59-2) represents a compelling molecule with diverse applications in drug development. Its unique structure, coupled with emerging research findings, positions it as a key player in the quest for innovative therapeutic solutions.